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Compound of Interest

Compound Name: Canagliflozin

Cat. No.: B606465 Get Quote

Canagliflozin Technical Support Center
This guide provides researchers, scientists, and drug development professionals with best

practices for the storage and handling of Canagliflozin in a laboratory setting. It includes

frequently asked questions, troubleshooting advice, and detailed experimental protocols.

Frequently Asked Questions (FAQs)
Q1: How should solid Canagliflozin be stored for long-term stability?

A: Canagliflozin is supplied as a crystalline solid and should be stored at -20°C for optimal

long-term stability.[1][2][3] Under these conditions, it is stable for at least four years.[1] For

short-term storage, such as during shipping, room temperature is acceptable for periods of less

than two weeks.[4]

Q2: What are the recommended solvents for preparing Canagliflozin stock solutions?

A: Canagliflovin is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol,

and dimethylformamide (DMF).[1] The solubility in these solvents is approximately 30 mg/mL.

[1] When preparing stock solutions, it is recommended to purge the solvent with an inert gas.[1]

Q3: How do I prepare an aqueous solution of Canagliflozin?

A: Canagliflozin is sparingly soluble in aqueous buffers.[1] To achieve maximum solubility in

an aqueous medium, first dissolve the compound in an organic solvent like ethanol and then
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dilute this stock solution with the aqueous buffer of your choice.[1] For example, a 1:7 solution

of ethanol to PBS (pH 7.2) yields a solubility of approximately 0.125 mg/mL.[1]

Q4: How stable are Canagliflozin solutions?

A: Stock solutions in organic solvents like DMSO can be stored at -80°C for up to two years or

at -20°C for one year.[5] Aqueous solutions are significantly less stable, and it is strongly

recommended not to store them for more than one day.[1]

Q5: What are the main stability concerns and degradation pathways for Canagliflozin?

A: Canagliflozin is stable against most conditions but is susceptible to oxidative stress.[6][7][8]

The primary degradation product is formed through the S-oxidation of the thiophene ring,

creating a thiophene oxide.[8] Some studies also report degradation under acidic, alkaline, and

photolytic conditions, while it is generally considered thermally stable.[9][10]

Q6: What personal protective equipment (PPE) should be used when handling Canagliflozin?

A: When handling Canagliflozin, standard laboratory PPE is required. This includes safety

glasses with side-shields, chemical-resistant gloves, and a lab coat.[3][11] All handling should

be performed in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or

aerosols.[3][11][12]

Data Summary Tables
Table 1: Storage and Stability of Canagliflozin

Form
Storage
Temperature

Stability Duration Source(s)

Crystalline Solid -20°C ≥ 4 years [1]

In DMSO -80°C 2 years [5]

In DMSO -20°C 1 year [5]

Aqueous Solution
4°C / Room

Temperature
≤ 1 day [1]
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Table 2: Solubility of Canagliflozin

Solvent Solubility Source(s)

DMSO ≥ 50 mg/mL [5]

Ethanol ~30 mg/mL [1]

Dimethylformamide (DMF) ~30 mg/mL [1]

1:7 Ethanol:PBS (pH 7.2) ~0.125 mg/mL [1]

Water 33.9 µg/mL (Monohydrate) [13]

HCl Solution (pH 1.0) 33.2 µg/mL (Monohydrate) [13]

Experimental Protocols & Troubleshooting
Protocol 1: Preparation of a Canagliflozin Stock Solution
(10 mM in DMSO)
Materials:

Canagliflozin (FW: 444.5 g/mol )[1]

Anhydrous DMSO

Inert gas (e.g., Argon or Nitrogen)

Sterile microcentrifuge tubes or vials

Methodology:

Equilibrate the Canagliflozin vial to room temperature before opening.

Weigh the desired amount of Canagliflozin powder in a sterile tube. For 1 mL of a 10 mM

stock, use 4.445 mg.

Add the appropriate volume of anhydrous DMSO. It is good practice to use fresh DMSO, as

moisture-absorbing DMSO can reduce solubility.[14]
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Briefly vortex or sonicate the solution until the solid is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C.

Protocol 2: Forced Degradation Study (Oxidative Stress)
This protocol is a representative method for investigating the stability of Canagliflozin under

oxidative stress, a known liability.[6][8]

Materials:

Canagliflozin stock solution (e.g., 1 mg/mL in methanol)

3% Hydrogen Peroxide (H₂O₂)

Methanol or appropriate mobile phase for analysis

HPLC system with UV detector

Methodology:

Prepare a working solution of Canagliflozin (e.g., 100 µg/mL) in methanol.

To 1 mL of the working solution, add 1 mL of 3% H₂O₂.

Incubate the mixture at room temperature for a specified period (e.g., 24 hours), protected

from light.

At designated time points (e.g., 0, 2, 8, 24 hours), withdraw an aliquot of the sample.

Quench the reaction if necessary and dilute the sample with the mobile phase to a suitable

concentration for HPLC analysis.

Analyze the sample by a validated stability-indicating HPLC method to quantify the

remaining parent compound and detect the formation of degradation products.
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Troubleshooting Guide
Issue Potential Cause(s) Recommended Solution(s)

Precipitation in Aqueous

Solution

* Aqueous solution stored for

more than one day.* Exceeded

solubility limit.* pH of the buffer

is incompatible.

* Always prepare fresh

aqueous solutions for daily

use.[1]* Confirm the final

concentration is below the

known solubility limit (approx.

0.125 mg/mL in ethanol/PBS).

[1]* Ensure the compound was

first dissolved in a minimal

amount of organic solvent

(e.g., ethanol) before dilution.

[1]

Inconsistent Experimental

Results

* Degradation of the

compound due to improper

storage.* Repeated freeze-

thaw cycles of the stock

solution.* Oxidative

degradation from solvent or

handling conditions.

* Ensure solid is stored at

-20°C and stock solutions at

-80°C.[1][5]* Aliquot stock

solutions into single-use

volumes.* Use high-purity

solvents and consider purging

with inert gas during stock

preparation.[1]

Difficulty Dissolving Solid

* Attempting to dissolve directly

in aqueous buffer.* Using old

or hydrated solvent (e.g.,

DMSO).

* Dissolve in an appropriate

organic solvent first (DMSO,

Ethanol, DMF).[1]* Use fresh,

anhydrous grade organic

solvents for preparing stock

solutions.[14]
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Caption: Workflow for storing and preparing Canagliflozin solutions.
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Caption: Troubleshooting guide for Canagliflozin solution precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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